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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of CCT244747, a potent and selective inhibitor of
Checkpoint Kinase 1 (CHK1). We will explore its mechanism of action, impact on cell cycle
regulation, and its potential as a therapeutic agent, particularly in combination with genotoxic
anticancer drugs.

Core Mechanism: Abrogation of DNA Damage-
Induced Cell Cycle Arrest

CCT244747 is an orally bioavailable, ATP-competitive inhibitor of CHK1.[1][2][3] In response to
DNA damage, cancer cells with defective cell-cycle checkpoints rely heavily on CHK1 to arrest
the cell cycle in the S and G2 phases, allowing time for DNA repair.[1][4][5] By inhibiting CHK1,
CCT244747 abrogates this crucial S and G2 arrest, forcing cells with damaged DNA to
prematurely enter mitosis.[1][6][7] This leads to increased DNA damage, apoptosis, and
enhanced cytotoxicity of DNA-damaging agents.[1][2]

The inhibition of CHK1 by CCT244747 is marked by a decrease in CHK1 autophosphorylation
at serine 296 (pS296 CHK1), a biomarker for CHK1 activity.[1][2] Concurrently, it inhibits the
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phosphorylation of CDK1 at tyrosine 15 (pY15 CDK1), a marker of cell cycle inactivity, thereby
promoting mitotic entry.[1][2][3]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the signaling pathway affected by CCT244747 in the context
of DNA damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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